Cas no 354527-54-1 (Pyridine, 2-nitro-, hydrate)

• Product Name: Pyridine, 2-nitro-, hydrate
• CAS No: 354527-54-1
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 2847865
• Update Time: 2023-08-10

Pyridine, 2-nitro-, hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Nitropyridine--water (1/1)
• Pyridine, 2-nitro-, hydrate

• Inchi： 1S/C5H4N2O2.H2O/c8-7(9)5-3-1-2-4-6-5;/h1-4H;1H2
• InChI Key： KQZNIBDRFBZVTA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CN=1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Topological Polar Surface Area: 59.7